4-(Benzyloxy)picolinimidamide hydrochloride

• CAS No.: 1179361-83-1
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 4-phenylmethoxypyridine-2-carboximidamide;hydrochloride
• InChI: InChI=1S/C13H13N3O.ClH/c14-13(15)12-8-11(6-7-16-12)17-9-10-4-2-1-3-5-10;/h1-8H,9H2,(H3,14,15);1H
• InChI Key: MNVNSISBNSFTTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=NC=C2)C(=N)N.Cl

Description

4-(Benzyloxy)picolinimidamide hydrochloride is a picolinimidamide derivative featuring a benzyloxy group (-OCH₂C₆H₅) at the 4-position of the pyridine ring. Picolinimidamides are amidine-class compounds characterized by a pyridine core with an imidamide (NH₂-C=NH) substituent. This compound is primarily utilized as a ligand in coordination chemistry (e.g., copper(II) complexes, as noted in ) and as a synthetic intermediate in pharmaceutical research. The benzyloxy group confers steric bulk and aromaticity, which may influence reactivity, solubility, and biological interactions.

Preparation Methods

The synthesis of 4-(Benzyloxy)picolinimidamide hydrochloride typically involves the reaction of picolinic acid derivatives with benzyl alcohol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve bulk manufacturing processes that ensure high purity and yield .

Chemical Reactions Analysis

4-(Benzyloxy)picolinimidamide hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-(Benzyloxy)picolinimidamide hydrochloride has several applications in scientific research, including:

Chemistry: It is used as a reference standard in various chemical analyses and reactions.

Biology: It is used in biological assays to study its effects on different biological systems.

Medicine: It is used in pharmaceutical research to develop new drugs and therapies.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 4-(Benzyloxy)picolinimidamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to certain receptors or enzymes, thereby modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	CAS	Molecular Formula	Molecular Weight	Substituent	Key Properties/Applications	References
4-(Benzyloxy)picolinimidamide hydrochloride	Not provided	~C₁₃H₁₃ClN₃O	~260.7	Benzyloxy (aryl, bulky)	Ligand in coordination chemistry ; intermediate in drug synthesis
4-(Pentyloxy)picolinimidamide hydrochloride	1179362-46-9	C₁₁H₁₈ClN₃O	243.73	Pentyloxy (linear alkyl)	Higher lipophilicity; storage at 2–8°C
4-(tert-Butoxy)picolinimidamide hydrochloride	1179360-94-1	C₁₀H₁₆ClN₃O	229.71	tert-Butoxy (branched alkyl)	Steric hindrance; ≥95% purity
4-(Trifluoromethyl)picolinimidamide hydrochloride	909109-68-8	C₇H₇ClF₃N₃	225.6	CF₃ (electron-withdrawing)	Enhanced stability; used in medicinal chemistry
4-(Cyclopropylmethoxy)picolinimidamide hydrochloride	1179359-78-4	C₁₀H₁₄ClN₃O	227.69	Cyclopropylmethoxy (cyclic)	Strain-induced reactivity; room-temperature storage
6-Butoxy-3-chloropicolinimidamide hydrochloride	1179361-91-1	C₁₀H₁₄Cl₂N₃O	264.15	6-Butoxy, 3-chloro	Dual substituent effects (EWG + alkyl)
4-(Furan-3-yl)picolinimidamide hydrochloride	1179359-67-1	C₁₀H₁₀ClN₃O	223.66	Furan-3-yl (heteroaromatic)	Potential for π-π stacking interactions
4-(Benzyloxy)benzimidamide hydrochloride	57928-60-6	C₁₄H₁₄ClN₂O	226.27	Benzyloxy on benzene core	Lower pyridine-related basicity

Substituent Effects on Physicochemical Properties

• Benzyloxy vs. Alkoxy Groups: The benzyloxy group (aryl) increases molecular weight and steric bulk compared to linear (pentyloxy) or branched (tert-butoxy) alkoxy groups. Linear alkoxy chains (e.g., pentyloxy) improve lipophilicity, favoring membrane permeability in drug candidates .
• Electron-Withdrawing Substituents: The trifluoromethyl (-CF₃) group in 4-(trifluoromethyl)picolinimidamide hydrochloride strongly withdraws electrons, stabilizing the pyridine ring and altering acidity/basicity. This is advantageous in medicinal chemistry for metabolic stability .

• Heteroaromatic Substituents :

  • The furan-3-yl group in 4-(furan-3-yl)picolinimidamide hydrochloride introduces a heterocyclic oxygen, enabling hydrogen bonding and altering electronic distribution compared to benzyloxy .

Biological Activity

4-(Benzyloxy)picolinimidamide hydrochloride is a synthetic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides an overview of its synthesis, biological properties, and potential therapeutic applications, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-(benzyloxy)picolinimidamide hydrochloride is C13H14ClN3O, with a molecular weight of approximately 263.72 g/mol. The compound features a benzyloxy group attached to a picolinimidamide backbone, characterized by the presence of a pyridine ring and an amidine functional group. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological assays.

Synthesis

The synthesis of 4-(benzyloxy)picolinimidamide hydrochloride typically involves several steps:

• Formation of the Picolinimidamide Backbone : This is achieved through the reaction of picolinic acid derivatives with amidine reagents.
• Introduction of the Benzyloxy Group : The benzyloxy group is introduced via alkylation reactions using benzyl halides.
• Hydrochloride Salt Formation : The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt form.

Biological Activities

Research indicates that 4-(benzyloxy)picolinimidamide hydrochloride exhibits several notable biological activities:

• Antimicrobial Activity : Compounds related to this structure have shown antimicrobial effects against various pathogens, suggesting potential use in treating infections.
• Antileishmanial Properties : In studies involving Leishmania donovani, related compounds demonstrated significant activity, with some derivatives achieving IC50 values as low as 0.53 μM against intracellular amastigotes .
• PPAR Agonism : Some analogues have been studied for their ability to activate peroxisome proliferator-activated receptors (PPAR), which are crucial in regulating lipid metabolism and inflammation .

Case Studies and Research Findings

Several studies have evaluated the efficacy of 4-(benzyloxy)picolinimidamide hydrochloride and its analogues:

• Antileishmanial Evaluation :
  • A study reported that specific derivatives exhibited a modest reduction in liver parasitemia in murine models of visceral leishmaniasis when administered at doses of 75 mg/kg/day for five consecutive days .
• PPARα Agonism :
  • Another investigation demonstrated that compounds from the benzyloxy-benzylamino chemotype showed improved potency and selectivity as PPARα agonists, indicating potential therapeutic applications in metabolic disorders .

Comparative Analysis with Similar Compounds

The following table summarizes the structural similarities and differences between 4-(benzyloxy)picolinimidamide hydrochloride and related compounds:

Compound Name	Molecular Formula	Unique Features
Picolinimidamide hydrochloride	C7H8ClN3	Lacks benzyloxy group; simpler structure
4-Methoxypicolinimidamide hydrochloride	C13H14ClN3O	Contains methoxy instead of benzyloxy
2-Pyridinecarboximidamide	C7H8N4	Different position of carboxamidine functionality
4-(Benzyloxy)benzimidamide hydrochloride	C14H15ClN2O	Similar benzyloxy structure but different core